Cas no 2320-30-1 (3,5-Dimethylcyclohexanone)
3,5-Dimethylcyclohexanone structure
Product Name:3,5-Dimethylcyclohexanone
CAS No:2320-30-1
MF:C8H14O
MW:126.196162700653
MDL:MFCD00019467
CID:42771
PubChem ID:87567815
Update Time:2025-04-18
3,5-Dimethylcyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethylcyclohexanone
- 3,5-DIMETHYLCYCLOHEXANONE (MIXTURE OF ISOMERS)
- 3,5-dimethyl-1-cyclohexanone
- 3,5-Dimethyl-cyclohexanon
- cis 3,5-dimethylcyclohexanone
- SCHEMBL339946
- CHEBI:195509
- FT-0634198
- MFCD00019467
- 7214-49-5
- NSC21132
- D89827
- CS-W013493
- 3,5-dimethylcyclohexan-1-one
- FT-0771681
- 3,5-DiMethyl-d6-cyclohexanone--d4
- LS-13471
- EN300-72300
- AKOS015917388
- NSC 21132
- 2320-30-1
- DTXSID30945879
- D1282
- 3,5-dimethylcyclo-hexanone
- Cyclohexanone, 3,5-dimethyl-
- NSC-21132
- 3,5-Dimethyl cyclohexanone
- A878307
- 3,5-dimethyl-cyclohexanone
- 1219804-55-3
- NS00114004
- trans-3,5-Dimethylcyclohexanone
- DA-69882
- DB-046102
- 3,5-Dimethylcyclohexanone, (E)-
- 620-676-6
-
- MDL： MFCD00019467
- Inchi： 1S/C8H14O/c1-6-3-7(2)5-8(9)4-6/h6-7H,3-5H2,1-2H3
- InChI Key： MSANHHHQJYQEOK-UHFFFAOYSA-N
- SMILES： O=C1CC(C)CC(C)C1
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0,89 g/cm3
- Melting Point: 9.25°C (estimate)
- Boiling Point: 179.85°C
- Refractive Index: 1.4410-1.4440
- PSA: 17.07000
- LogP: 2.01160
- Solubility: Not determined
3,5-Dimethylcyclohexanone Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P303+P361+P353-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 1224
- Hazard Category Code： 10
- Safety Instruction： S16
- HazardClass：3
- PackingGroup：III
- Risk Phrases：R10
3,5-Dimethylcyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138533-1ml |
3,5-Dimethylcyclohexanone |
2320-30-1 | >97.0%(GC) | 1ml |
¥123.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138533-25ml |
3,5-Dimethylcyclohexanone |
2320-30-1 | >97.0%(GC) | 25ml |
¥1647.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D138533-5ml |
3,5-Dimethylcyclohexanone |
2320-30-1 | >97.0%(GC) | 5ml |
¥411.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028499-25ml |
3,5-Dimethylcyclohexanone |
2320-30-1 | 98% | 25ml |
￥3599 | 2022-09-30 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028499-5ml |
3,5-Dimethylcyclohexanone |
2320-30-1 | 98% | 5ml |
￥1049 | 2022-09-30 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028499-1ml |
3,5-Dimethylcyclohexanone |
2320-30-1 | 98% | 1ml |
￥299 | 2022-09-30 | |
| TRC | D461698-250mg |
3,5-Dimethylcyclohexanone |
2320-30-1 | 250mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D461698-500mg |
3,5-Dimethylcyclohexanone |
2320-30-1 | 500mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D461698-2.5g |
3,5-Dimethylcyclohexanone |
2320-30-1 | 2.5g |
$ 230.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D857634-25g |
3,5-Dimethylcyclohexanone (mixture of isomers) |
2320-30-1 | ≥98% | 25g |
2,514.60 | 2021-05-17 |
3,5-Dimethylcyclohexanone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2320-30-1)3,5-Dimethylcyclohexanone
Order Number:A878307
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:56
Price ($):220.0
Email:sales@amadischem.com
3,5-Dimethylcyclohexanone Related Literature
-
Michael R. Harnden J. Chem. Soc. C 1969 960
-
T. D. Binns,R. Brettle J. Chem. Soc. C 1966 336
-
Tetsu Ando,Rei Yamakawa Nat. Prod. Rep. 2015 32 1007
-
5. Applications of biotransformations and biocatalysis to complexity generation in organic synthesisTomas Hudlicky,Josephine W. Reed Chem. Soc. Rev. 2009 38 3117
2320-30-1 (3,5-Dimethylcyclohexanone) Related Products
- 54352-36-2(CYCLOHEXANONE, 3,5-DIMETHYL-, (3R-TRANS)-)
- 82276-44-6(CYCLOHEXANONE, 3,5-DIMETHYL-4-(3-METHYLBUTYL)-)
- 51388-41-1(BICYCLO[9.3.1]PENTADECAN-13-ONE, (1R*,11S*)-)
- 606122-74-1(CYCLOHEXANEACETALDEHYDE, 4-OXO-)
- 708254-54-0(CYCLOHEXANONE, 3-(3-METHYLBUTYL)-, (+)-)
- 91253-92-8(6-METHYLOCTAHYDRONAPHTHALEN-2(1H)-ONE)
- 84308-30-5(CYCLOHEXANONE, 3-(2-OXOPROPYL)-, (S)-)
- 69127-34-0(CYCLOHEXANONE, 3,4-DIMETHYL-, (3R-TRANS)-)
- 41500-87-2(CYCLOHEXANONE, 3-ETHYL-4-METHYL-, TRANS-)
- 55339-40-7(CYCLOHEXANEACETALDEHYDE, 3-OXO-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2320-30-1)3,5-Dimethylcyclohexanone
Purity:99%
Quantity:25g
Price ($):220.0